Cas no 2721-26-8 (4,5-Dihydro-4-methyl-3H-pyrazole)

• Product Name: 4,5-Dihydro-4-methyl-3H-pyrazole
• CAS No: 2721-26-8
• MF: C₄H₈N₂
• MW: 84.1197204589844
• CID: 2656194
• PubChem ID: 23262273
• Update Time: 2025-04-21

4,5-Dihydro-4-methyl-3H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4,5-dihydro-3H-pyrazole
• 2721-26-8
• DTXSID80631735
• 4,5-Dihydro-4-methyl-3H-pyrazole

• Inchi： 1S/C4H8N2/c1-4-2-5-6-3-4/h4H,2-3H2,1H3
• InChI Key： AXURFPMZXDJGRC-UHFFFAOYSA-N
• SMILES： N1CC(C)CN=1

Computed Properties

• Exact Mass: 84.068748264g/mol
• Monoisotopic Mass: 84.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 59.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 24.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Azo compounds